1-[5-(4-Amino-thiazol-2-ylmethyl)-furan-2-yl]-ethanone hydrochloride

• Molecular Formula: C10H11ClN2O2S
• Molecular Weight: 258.73 g/mol
• IUPAC Name: 1-[5-[(4-amino-1,3-thiazol-2-yl)methyl]furan-2-yl]ethanone;hydrochloride
• InChI: InChI=1S/C10H10N2O2S.ClH/c1-6(13)8-3-2-7(14-8)4-10-12-9(11)5-15-10;/h2-3,5H,4,11H2,1H3;1H
• InChI Key: GFWNOYKXUHAJID-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(O1)CC2=NC(=CS2)N.Cl

Description

1-[5-(4-Amino-thiazol-2-ylmethyl)-furan-2-yl]-ethanone hydrochloride is a useful research compound. Its molecular formula is C10H11ClN2O2S and its molecular weight is 258.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of [2-(5-acetyl-furan-2-ylmethyl)-thiazol-4-yl]-carbamic acid tert-butyl ester (167 mg, 0.52 mmol) in dry CH2Cl2 (5.2 mL) was treated at 0° C. with HCl (1.3 mL of a 4M solution in dioxane, 5.18 mmol). After stirring at 0° C. for 1 h, the reaction mixture was stirred at rt for 16 h. The solvents were removed under reduced pressure to give the title compound. LC-MS-conditions 02: tR=0.65 min, [M+H]+=223.36.